Cas no 7492-38-8 (2-Methyloctan-4-one)
2-Methyloctan-4-one structure
Product Name:2-Methyloctan-4-one
CAS No:7492-38-8
MF:C9H18O
MW:142.238623142242
MDL:MFCD00048808
CID:85972
PubChem ID:522566
Update Time:2025-04-18
2-Methyloctan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyloctan-4-one
- 2-Methyl-4-octanone
- 2-Methyl-octan-4-on
- 2-methyl-octan-4-one
- 4-Octanone,2-methyl
- butyl isobutyl ketone
- AKOS009157524
- DTXSID4074308
- SCHEMBL108545
- CHEBI:179613
- n-Butyl isobutyl ketone
- AS-57224
- 7492-38-8
- 4-Octanone, 2-methyl-
- MFCD00048808
- CS-0207487
- AMY19268
- LMFA12000124
- FT-0719419
- 2-Methyl-4-octanone, AldrichCPR
- G83713
-
- MDL： MFCD00048808
- Inchi： 1S/C9H18O/c1-4-5-6-9(10)7-8(2)3/h8H,4-7H2,1-3H3
- InChI Key： ICSKJDZASFIJQK-UHFFFAOYSA-N
- SMILES： O=C(CCCC)CC(C)C
Computed Properties
- Exact Mass: 142.13600
- Monoisotopic Mass: 142.135765193 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
- Molecular Weight: 142.24
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.8258 (estimate)
- Melting Point: -18.52°C (estimate)
- Boiling Point: 180℃
- Flash Point: 57.6±7.5 °C
- Refractive Index: 1.4150
- PSA: 17.07000
- LogP: 2.79180
- Solubility: Not available
- Vapor Pressure: 0.9±0.3 mmHg at 25°C
2-Methyloctan-4-one Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 52
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Methyloctan-4-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Methyloctan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM185533-100g |
2-methyloctan-4-one |
7492-38-8 | 95% | 100g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D112912-1kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 1kg |
$2650 | 2024-08-03 | |
| eNovation Chemicals LLC | D112912-3kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 3kg |
$4950 | 2023-09-03 | |
| eNovation Chemicals LLC | D112912-5kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 5kg |
$7650 | 2023-09-03 | |
| eNovation Chemicals LLC | D112912-15kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 15kg |
$16850 | 2023-09-03 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19952-5g |
2-Methyl-4-octanone, 99% |
7492-38-8 | 99% | 5g |
￥646.00 | 2023-03-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19952-25g |
2-Methyl-4-octanone, 99% |
7492-38-8 | 99% | 25g |
￥3169.00 | 2023-03-16 | |
| Aaron | AR003IEZ-5g |
2-Methyloctan-4-one |
7492-38-8 | 96% | 5g |
$146.00 | 2025-02-10 | |
| Aaron | AR003IEZ-25g |
2-Methyloctan-4-one |
7492-38-8 | 96% | 25g |
$698.00 | 2025-02-10 | |
| 1PlusChem | 1P003I6N-5g |
2-Methyloctan-4-one |
7492-38-8 | 96%;RG | 5g |
$164.00 | 2024-04-21 |
2-Methyloctan-4-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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